Cas no 403981-04-4 (Cyclohexanecarboxylic acid, 1-(trifluoromethyl)-, ethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 1-(trifluoromethyl)-, ethyl ester
• CAS No: 403981-04-4
• MF: C₁₀H₁₅F₃O₂
• MW: 224.220113992691
• CID: 3970169
• PubChem ID: 85813129
• Update Time: 2025-11-06

Cyclohexanecarboxylic acid, 1-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-(trifluoromethyl)-, ethyl ester
• 403981-04-4
• ethyl1-(trifluoromethyl)cyclohexane-1-carboxylate
• G30973
• Ethyl 1-(trifluoromethyl)cyclohexane-1-carboxylate
• EN300-6495662

• Inchi： 1S/C10H15F3O2/c1-2-15-8(14)9(10(11,12)13)6-4-3-5-7-9/h2-7H2,1H3
• InChI Key： BIGSUMSLEYCXIS-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)(C(OCC)=O)CCCCC1

Computed Properties

• Exact Mass: 224.10241420Da
• Monoisotopic Mass: 224.10241420Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Additional information on Cyclohexanecarboxylic acid, 1-(trifluoromethyl)-, ethyl ester

Research Briefing on Cyclohexanecarboxylic acid, 1-(trifluoromethyl)-, ethyl ester (CAS: 403981-04-4)

Cyclohexanecarboxylic acid, 1-(trifluoromethyl)-, ethyl ester (CAS: 403981-04-4) is a fluorinated cyclohexane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. This compound, characterized by the presence of a trifluoromethyl group and an ethyl ester moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Cyclohexanecarboxylic acid, 1-(trifluoromethyl)-, ethyl ester as a key building block for the synthesis of novel protease inhibitors. The study highlighted the compound's ability to enhance the metabolic stability and bioavailability of the resulting inhibitors, making it a valuable scaffold for drug design. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's interactions with target enzymes, demonstrating its potential in addressing drug resistance issues.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's utility in the development of fluorinated analogs of known pharmaceuticals. The trifluoromethyl group's electron-withdrawing properties were found to significantly influence the pharmacokinetic profiles of the derived compounds, improving their membrane permeability and target affinity. The study also reported the successful scale-up synthesis of Cyclohexanecarboxylic acid, 1-(trifluoromethyl)-, ethyl ester, paving the way for its broader application in industrial drug development.

Beyond its pharmaceutical applications, Cyclohexanecarboxylic acid, 1-(trifluoromethyl)-, ethyl ester has also been explored in materials science. A 2022 study in the Journal of Fluorine Chemistry demonstrated its use as a precursor for the synthesis of fluorinated polymers with enhanced thermal and chemical stability. These polymers show promise for applications in biomedical devices and coatings, further expanding the compound's utility across multiple disciplines.

In conclusion, Cyclohexanecarboxylic acid, 1-(trifluoromethyl)-, ethyl ester (CAS: 403981-04-4) represents a highly versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a focal point for ongoing studies aimed at advancing drug discovery and materials science. Future research is expected to further elucidate its potential in addressing unmet medical needs and developing innovative therapeutic agents.